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Compound of Interest

1-Hydroxycyclohexyl phenyl
Compound Name:
ketone

Cat. No.: B179516

An In-depth Technical Guide to Irgacure 184

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of the photoinitiator Irgacure 184. The information is intended for researchers,
scientists, and professionals in drug development and material science who are utilizing UV-
curable systems.

Introduction

Irgacure 184, with the chemical name 1-Hydroxycyclohexyl phenyl ketone (HCPK), is a
highly efficient, non-yellowing photoinitiator.[1][2] It belongs to the class of Norrish Type |
photoinitiators, which undergo a-cleavage upon exposure to ultraviolet (UV) radiation to
generate free radicals.[2][3] These free radicals subsequently initiate the polymerization of
unsaturated monomers and oligomers, such as acrylates and methacrylates, leading to the
rapid curing of coatings, inks, adhesives, and other formulations.[2][4] Its excellent
performance characteristics, including high reactivity and minimal yellowing upon curing and
subsequent light exposure, make it a widely used component in various industrial applications.

[2][5]

Chemical Structure and Properties

The chemical identity and key properties of Irgacure 184 are summarized below.

Chemical Structure
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Caption: Chemical structure of Irgacure 184.

Physical and Chemical Properties

Property

Value

Reference

Chemical Name

1-Hydroxycyclohexyl phenyl

[1](2]

ketone
Synonyms HCPK, Photoinitiator 184 [2]
CAS Number 947-19-3 [1]
Molecular Formula C13H1602 [4]
Molecular Weight 204.26 g/mol [4]
Appearance White to off-white crystalline (2]
powder
Melting Point 45-50 °C [1][2]
Boiling Point 175 °C @ 15 mm Hg [2]
Density 1.17 g/cm3 [2]
Flash Point >150 °C [2]
Solubility

Irgacure 184 exhibits good solubility in a wide range of organic solvents and monomers.
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Solvent Solubility at 20°C ( g/100 g solution)
Acetone > 50

Butyl Acetate > 50

Methanol > 50

Toluene > 50

Hexanedioldiacrylate (HDDA) > 50

Trimethylolpropane Triacrylate (TMPTA) 43

Tripropyleneglycol Diacrylate (TPGDA) 43

Water <0.01

UV Absorption Spectrum

The UV absorption spectrum of Irgacure 184 shows characteristic peaks that are crucial for its

function as a photoinitiator.

Wavelength (Amax) Solvent

246 nm Acetonitrile
280 nm Acetonitrile
333 nm Acetonitrile

Mechanism of Photoinitiation

Irgacure 184 is a Norrish Type | photoinitiator. Upon absorption of UV light, the molecule
undergoes homolytic cleavage of the carbon-carbon bond between the carbonyl group and the
cyclohexyl ring. This process, known as a-cleavage, generates two free radical species: a
benzoyl radical and a hydroxycyclohexyl radical. Both of these radicals are capable of initiating
the polymerization of vinyl monomers.
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Irgacure 184
(1-Hydroxycyclohexyl phenyl ketone)

V Light (hv)
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Sample Preparation
Prepare photocurable
formulation with Irgacure 184

:

Accurately weigh a small
amount (1-5 mg) into a DSC pan
- J

( Photo-DSv:AnaIysis )

Place sample and reference
pans into the DSC cell

l

Equilibrate at the desired
isothermal temperature

:

Expose sample to UV light
of a specific intensity

l

Record exothermic heat
flow vs. time
N\ J

-

Integrate the heat flow curve
to determine total reaction enthalpy (AH)

.

~

Data Analysis

:

Calculate the degree of
conversion vs. time

:

Determine the rate of
polymerization (Rp)

J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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